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Compound of Interest

Compound Name: 3-Chloro-4-methoxybenzaldehyde

Cat. No.: B1194993 Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents is paramount to ensuring laboratory safety and environmental

protection. This guide provides essential, immediate safety and logistical information for the

proper disposal of 3-Chloro-4-methoxybenzaldehyde, a common reagent in organic

synthesis.

Hazard and Safety Information
3-Chloro-4-methoxybenzaldehyde is classified as a hazardous substance. Understanding its

properties is the first step in safe handling and disposal.
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Property Value Reference

Molecular Formula C8H7ClO2 [1]

Molecular Weight 170.59 g/mol [1]

Appearance Off-white solid [2]

Melting Point 56-60 °C [3]

GHS Hazard Statements

H315: Causes skin

irritationH319: Causes serious

eye irritationH335: May cause

respiratory irritation

[1][4][5]

GHS Precautionary

Statements

P261: Avoid breathing

dust/fume/gas/mist/vapours/sp

rayP280: Wear protective

gloves/protective clothing/eye

protection/face

protectionP302+P352: IF ON

SKIN: Wash with plenty of

soap and

waterP305+P351+P338: IF IN

EYES: Rinse cautiously with

water for several minutes.

Remove contact lenses, if

present and easy to do.

Continue rinsing.

[4][6]

Operational Plan for Disposal
The recommended procedure for the disposal of 3-Chloro-4-methoxybenzaldehyde is

incineration by a licensed waste disposal company. This ensures complete destruction of the

chemical and prevents environmental contamination.

Experimental Protocol: Chemical Incineration

Material Preparation:
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Ensure the 3-Chloro-4-methoxybenzaldehyde waste is securely packaged in a suitable,

closed, and properly labeled container.

If required by the disposal facility, dissolve or mix the material with a combustible solvent.

This should be done in a well-ventilated area, such as a fume hood.

Incineration Process:

The incineration facility will burn the chemical waste in a chemical incinerator equipped

with an afterburner and a flue gas scrubber.

The high temperatures of the incinerator break down the chemical into less harmful

components.

The afterburner ensures the complete combustion of any residual organic compounds.

The scrubber removes any acidic gases, such as hydrogen chloride, that may be

produced during combustion, preventing their release into the atmosphere.

Regulatory Compliance:

All disposal procedures must be carried out in accordance with local, state, and federal

regulations.

Maintain detailed records of the disposal process, including the date, quantity of waste,

and the name of the disposal company.

Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of 3-Chloro-4-
methoxybenzaldehyde.
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Proper Disposal Workflow for 3-Chloro-4-methoxybenzaldehyde

Preparation Phase

Disposal Phase

Start: Unused or Waste
3-Chloro-4-methoxybenzaldehyde

Wear Appropriate PPE:
- Safety Goggles

- Chemical-resistant Gloves
- Lab Coat

1. Safety First

Package waste in a
sealed, labeled container.

2. Secure Containment

Dissolve in a
combustible solvent

(if required by facility)

3. Prepare for Transport

Transfer to a licensed
waste disposal facility for

chemical incineration.

4. Final Disposal Step

End: Complete and Documented
Disposal

5. Record Keeping

Click to download full resolution via product page

Disposal Workflow Diagram
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Important Considerations:

Do not dispose of 3-Chloro-4-methoxybenzaldehyde down the drain or in regular trash.[4]

This can lead to environmental contamination.

Always handle this chemical in a well-ventilated area, preferably within a fume hood, to avoid

inhalation of dust or vapors.[4]

In case of a spill, collect the material in a closed and suitable container for disposal.[4]

Thoroughly clean the contaminated area.

Contaminated clothing should be removed and washed before reuse.[4]

By adhering to these procedures, laboratory personnel can ensure the safe and responsible

disposal of 3-Chloro-4-methoxybenzaldehyde, fostering a secure research environment and

upholding environmental stewardship.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1194993#3-chloro-4-methoxybenzaldehyde-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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